Cas no 862243-37-6 (BENZOIC ACID, 5-BROMO-2,4-DICHLORO-, ETHYL ESTER)

Benzoic acid, 5-bromo-2,4-dichloro-, ethyl ester is a halogenated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring bromo and chloro substituents, enhances reactivity in electrophilic and nucleophilic reactions, making it valuable for constructing complex molecules. The ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in the development of agrochemicals and bioactive compounds due to its ability to serve as a versatile building block. Its stability under standard conditions ensures reliable performance in laboratory and industrial settings. Proper handling and storage are recommended due to its halogenated nature.

BENZOIC ACID, 5-BROMO-2,4-DICHLORO-, ETHYL ESTER structure

862243-37-6 structure

Product Name:BENZOIC ACID, 5-BROMO-2,4-DICHLORO-, ETHYL ESTER

CAS No:862243-37-6

MF:C₉H₇BrCl₂O₂

MW:297.960680246353

CID:3389649

PubChem ID:69306518

Update Time:2025-10-28

BENZOIC ACID, 5-BROMO-2,4-DICHLORO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

- BENZOIC ACID, 5-BROMO-2,4-DICHLORO-, ETHYL ESTER
- SCHEMBL5088670
- ethyl 5-bromo-2,4-dichlorobenzoate
- MFCD24107147
- AKOS020007684
- 862243-37-6
- E92788
- CS-0190469
- Inchi： 1S/C9H7BrCl2O2/c1-2-14-9(13)5-3-6(10)8(12)4-7(5)11/h3-4H,2H2,1H3
- InChI Key： QNFUWJMKDWAMMJ-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(C(=O)OCC)=C1)Cl)Cl

Computed Properties

Exact Mass: 295.90065Da
Monoisotopic Mass: 295.90065Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 26.3Å²

BENZOIC ACID, 5-BROMO-2,4-DICHLORO-, ETHYL ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR021PTJ-500mg	Ethyl 5-bromo-2,4-dichlorobenzoate	862243-37-6	95%	500mg	$369.00	2025-02-12
Aaron	AR021PTJ-1g	Ethyl 5-bromo-2,4-dichlorobenzoate	862243-37-6	95%	1g	$491.00	2025-02-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1261139-500mg	Ethyl 5-bromo-2,4-dichlorobenzoate	862243-37-6	98%	500mg	￥3019.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1261139-1g	Ethyl 5-bromo-2,4-dichlorobenzoate	862243-37-6	98%	1g	￥4641.00	2024-04-28

BENZOIC ACID, 5-BROMO-2,4-DICHLORO-, ETHYL ESTER Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Related Categories

Additional information on BENZOIC ACID, 5-BROMO-2,4-DICHLORO-, ETHYL ESTER

Comprehensive Analysis of BENZOIC ACID, 5-BROMO-2,4-DICHLORO-, ETHYL ESTER (CAS No. 862243-37-6)

The chemical compound BENZOIC ACID, 5-BROMO-2,4-DICHLORO-, ETHYL ESTER (CAS No. 862243-37-6) is a halogenated derivative of ethyl benzoate, which has garnered significant attention in pharmaceutical and agrochemical research. With the increasing demand for specialized intermediates in organic synthesis, this compound stands out due to its unique structural properties and potential applications. Researchers and industries are particularly interested in its role as a building block for advanced materials and bioactive molecules, aligning with current trends in sustainable chemistry and green synthesis.

One of the key features of BENZOIC ACID, 5-BROMO-2,4-DICHLORO-, ETHYL ESTER is its molecular structure, which incorporates both bromine and chlorine atoms. This combination enhances its reactivity in cross-coupling reactions, a topic frequently searched in academic and industrial forums. The compound's versatility makes it valuable for developing heterocyclic compounds, which are pivotal in drug discovery and material science. Recent studies highlight its potential in creating high-performance polymers and electronic materials, addressing the growing need for innovative solutions in renewable energy and nanotechnology.

From a synthetic perspective, the ethyl ester group in CAS No. 862243-37-6 offers improved solubility and stability compared to its carboxylic acid counterpart. This property is critical for applications in catalysis and fine chemical production, where precise control over reaction conditions is essential. Users searching for "halogenated benzoic acid derivatives" or "ethyl ester applications" will find this compound highly relevant, as it bridges the gap between theoretical research and practical industrial use.

Environmental and regulatory considerations are also central to discussions about BENZOIC ACID, 5-BROMO-2,4-DICHLORO-, ETHYL ESTER. With the rise of green chemistry initiatives, researchers are exploring safer synthetic routes and biodegradable alternatives. This compound's potential for low-toxicity intermediates aligns with global efforts to reduce hazardous waste, a topic frequently queried in sustainability-focused searches. Analytical techniques such as HPLC and GC-MS are commonly employed to characterize its purity, ensuring compliance with industry standards.

In conclusion, BENZOIC ACID, 5-BROMO-2,4-DICHLORO-, ETHYL ESTER (CAS No. 862243-37-6) represents a multifaceted compound with broad applicability in modern chemistry. Its integration into cutting-edge research and industrial processes underscores its importance, while its alignment with eco-friendly trends ensures continued relevance. For those seeking detailed technical data or synthetic protocols, this compound offers a compelling case study in the intersection of innovation and sustainability.